3-(2-Methoxyethyl) 6-methyl 4-(3-chloro-4-hydroxy-5-methoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate

• IUPAC Name: 3-O-(2-methoxyethyl) 6-O-methyl 4-(3-chloro-4-hydroxy-5-methoxyphenyl)-2,7-dimethyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C24H28ClNO8/c1-11-8-15-20(22(28)17(11)23(29)33-5)19(13-9-14(25)21(27)16(10-13)32-4)18(12(2)26-15)24(30)34-7-6-31-3/h9-11,17,19,26-27H,6-8H2,1-5H3
• InChI Key: DCINNQZENLZGPP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C(C(=C(N2)C)C(=O)OCCOC)C3=CC(=C(C(=C3)Cl)O)OC)C(=O)C1C(=O)OC
• Molecular Formula: C24H28ClNO8
• Molecular Weight: 493.9 g/mol

Description

3-(2-Methoxyethyl) 6-methyl 4-(3-chloro-4-hydroxy-5-methoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate is a complex organic compound with a unique structure that includes multiple functional groups such as methoxy, chloro, hydroxy, and carboxylate

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Methoxyethyl) 6-methyl 4-(3-chloro-4-hydroxy-5-methoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate involves multiple steps. One of the key starting materials is 3-chloro-4-hydroxy-5-methoxybenzaldehyde . The synthetic route typically involves the following steps:

Condensation Reaction: The aldehyde group of 3-chloro-4-hydroxy-5-methoxybenzaldehyde reacts with an appropriate amine to form an imine intermediate.

Cyclization: The imine intermediate undergoes cyclization to form the quinoline core structure.

Functional Group Modification: Various functional groups are introduced or modified through reactions such as methylation, chlorination, and esterification.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing cost and environmental impact. This could include the use of catalysts, optimized reaction conditions, and efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions

3-(2-Methoxyethyl) 6-methyl 4-(3-chloro-4-hydroxy-5-methoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate can undergo various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a ketone or aldehyde.

Reduction: The carbonyl groups can be reduced to alcohols.

Substitution: The chloro group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reagents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxy group would yield a ketone or aldehyde, while reduction of the carbonyl groups would yield alcohols.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological processes involving its functional groups.

Medicine: Potential therapeutic applications due to its unique structure and functional groups.

Industry: Use in the production of materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(2-Methoxyethyl) 6-methyl 4-(3-chloro-4-hydroxy-5-methoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate depends on its interaction with molecular targets. The compound may interact with enzymes, receptors, or other proteins, leading to changes in their activity or function. The specific pathways involved would depend on the context of its use, such as in a biological or industrial setting.

Comparison with Similar Compounds

Similar Compounds

3-chloro-4-hydroxy-5-methoxybenzaldehyde: A key starting material for the synthesis of the compound.

Quinoline derivatives: Compounds with similar core structures but different functional groups.

Uniqueness

The uniqueness of 3-(2-Methoxyethyl) 6-methyl 4-(3-chloro-4-hydroxy-5-methoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate lies in its combination of functional groups and the resulting properties. This makes it a valuable compound for various applications in research and industry.